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Abstract
(2S)-Pristanoyl-CoA is a critical intermediate in the peroxisomal alpha- and beta-oxidation of

branched-chain fatty acids, primarily derived from the degradation of phytanic acid. Its

metabolism is essential for lipid homeostasis, and defects in its processing are associated with

severe inherited metabolic disorders, including Zellweger syndrome. This technical guide

provides an in-depth overview of the chemical structure, properties, and biochemical

significance of (2S)-pristanoyl-CoA. It includes detailed experimental protocols for its analysis

and a visualization of its metabolic pathway to support further research and drug development

efforts in related diseases.

Chemical Structure and Properties
(2S)-Pristanoyl-CoA is the coenzyme A thioester of pristanic acid, with the stereochemistry at

the C-2 position being 'S'. Pristanic acid itself is a 2,6,10,14-tetramethylpentadecanoic acid.

Table 1: Chemical Properties of (2S)-Pristanoyl-CoA
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Property Value Reference(s)

Synonyms (2S)-Pristanoyl-coenzyme A [1][2][3]

Molecular Formula C40H72N7O17P3S [1][2][3]

Molecular Weight 1048.02 g/mol [1][2][3]

CAS Number 883551-76-6 [1][2][3]

Appearance Solid [4]

InChI Key
XYJPSQPVCBNZHT-

TUKYSRJDSA-J
[5]

Biochemical Role and Metabolic Pathway
(2S)-Pristanoyl-CoA is a key metabolite in the degradation of phytanic acid, a branched-chain

fatty acid obtained from dietary sources. The breakdown of phytanic acid begins with an alpha-

oxidation step to yield pristanic acid, which is then activated to pristanoyl-CoA. The (2R)-epimer

of pristanoyl-CoA is converted to the (2S)-form by the enzyme α-methylacyl-CoA racemase.

(2S)-Pristanoyl-CoA then enters the peroxisomal beta-oxidation pathway.

The peroxisomal beta-oxidation of (2S)-pristanoyl-CoA involves a series of enzymatic

reactions that shorten the fatty acid chain. A key enzyme in this pathway is pristanoyl-CoA

oxidase (ACOX3).[6] This process is crucial for the detoxification and energy production from

branched-chain fatty acids.

Diagram 1: Peroxisomal Beta-Oxidation of Pristanoyl-CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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